Cas no 2171201-11-7 (2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• CAS No: 2171201-11-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5858485
• PubChem ID: 165577521
• Update Time: 2025-06-07

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• EN300-1559004
• 2171201-11-7
• 2-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutyl}acetic acid

• Inchi： 1S/C26H30N2O5/c1-15(2)24(25(31)27-17-11-16(12-17)13-23(29)30)28-26(32)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22,24H,11-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17?,24-/m0/s1
• InChI Key： BIKPQXQAKYFMPD-DFSZNTFHSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid

Introduction to 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic Acid (CAS No. 2171201-11-7)

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid, with the CAS number 2171201-11-7, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structure, holds promise for various applications, particularly in the realm of drug discovery and biotechnology. The compound's unique chemical framework, featuring a cyclobutyl moiety and an amino acid derivative, makes it a subject of interest for researchers exploring novel therapeutic agents.

The structure of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid is composed of several key functional groups that contribute to its potential biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group suggests its utility in peptide synthesis and proteomics, while the cyclobutyl ring introduces rigidity, which can influence binding affinity and metabolic stability. Additionally, the chiral center at the 2S position enhances its specificity, making it a valuable candidate for enantioselective drug design.

In recent years, there has been a surge in research focused on developing molecules with enhanced selectivity and reduced side effects. The compound's architecture aligns well with this trend, as it combines elements known to improve pharmacokinetic properties. For instance, the cyclobutyl group can enhance binding to biological targets by increasing steric hindrance, while the Fmoc moiety allows for easy modification and conjugation with other therapeutic agents. These features make 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid a compelling candidate for further investigation.

The field of medicinal chemistry has seen remarkable advancements in the design of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding issues such as degradation or immunogenicity. The compound in question exemplifies this approach by incorporating a modified amino acid sequence within a cyclic framework. This design not only preserves the essential pharmacophores but also introduces modifications that can improve solubility and bioavailability. Such innovations are crucial for developing next-generation therapeutics that address unmet medical needs.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. By exploring novel molecular architectures, researchers can uncover compounds with unique mechanisms of action. The cyclobutyl-containing scaffold of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid represents an example of how structural innovation can lead to the identification of promising drug candidates. This molecule's ability to interact with biological targets in a specific manner makes it a valuable asset in the quest for new treatments.

The synthesis of complex molecules like 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid requires meticulous planning and expertise in organic chemistry. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, are often employed to construct the desired framework efficiently. The presence of multiple stereocenters and sensitive functional groups necessitates careful optimization to ensure high yields and purity. These challenges underscore the importance of skilled chemists in bringing such compounds from laboratory-scale synthesis to potential clinical applications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials with specialized properties. For instance, the fluorenylmethoxycarbonyl group can serve as a handle for further derivatization, allowing researchers to tailor the compound's characteristics for specific purposes. This versatility underscores its importance in both academic research and industrial development.

In conclusion, 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171201-11-7) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its intricate structure, featuring functional groups like the Fmoc moiety and cyclobutyl ring, positions it as a valuable tool for drug discovery and biotechnology applications. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing global health challenges.